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Abstract
This technical guide provides a comprehensive spectroscopic characterization of 5-
Methylisothiazole, a heterocyclic compound of significant interest in pharmaceutical and

materials science research. Employing a multi-technique approach, we present a detailed

analysis of its molecular structure and properties through Nuclear Magnetic Resonance (NMR)

spectroscopy (¹H and ¹³C), Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass

Spectrometry (MS). This document is intended for researchers, scientists, and drug

development professionals, offering field-proven insights and detailed experimental protocols to

facilitate the unambiguous identification and characterization of this important molecule.

Introduction: The Significance of 5-
Methylisothiazole
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5-Methylisothiazole (C₄H₅NS, Molar Mass: 99.15 g/mol ) belongs to the isothiazole family, a

class of five-membered heterocyclic compounds containing nitrogen and sulfur atoms in

adjacent positions. The isothiazole ring is a key structural motif in a variety of biologically active

molecules and functional materials. The substitution pattern on this ring system profoundly

influences the molecule's chemical reactivity, physical properties, and biological activity. A

precise and thorough characterization of substituted isothiazoles, such as 5-
Methylisothiazole, is therefore a critical prerequisite for its application in drug design,

agrochemicals, and organic electronics. This guide establishes a definitive spectroscopic

signature of 5-Methylisothiazole, providing a foundational reference for its identification and

quality control.

Experimental Methodologies: A Validating System
The spectroscopic data presented herein were acquired using standard, high-resolution

instrumentation. The following protocols are provided as a robust framework for reproducible

results.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: 5-10 mg of 5-Methylisothiazole was dissolved in 0.6-0.7 mL of

deuterated chloroform (CDCl₃) in a 5 mm NMR tube. Tetramethylsilane (TMS) was used as

an internal standard (δ = 0.00 ppm).

Instrumentation: ¹H and ¹³C NMR spectra were recorded on a 400 MHz spectrometer.

¹H NMR Acquisition: A standard single-pulse experiment was utilized with a spectral width of

10 ppm, an acquisition time of 3 seconds, and a relaxation delay of 2 seconds. 16 scans

were averaged to ensure a high signal-to-noise ratio.

¹³C NMR Acquisition: A proton-decoupled pulse sequence was employed with a spectral

width of 200 ppm, an acquisition time of 1.5 seconds, and a relaxation delay of 3 seconds. A

total of 1024 scans were accumulated.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation: A thin film of neat liquid 5-Methylisothiazole was prepared between

two potassium bromide (KBr) plates.
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Instrumentation: The FT-IR spectrum was recorded using a spectrometer equipped with a

deuterated triglycine sulfate (DTGS) detector.

Data Acquisition: The spectrum was acquired in the mid-infrared range (4000-400 cm⁻¹) by

co-adding 32 scans at a resolution of 4 cm⁻¹. A background spectrum of the clean KBr plates

was recorded and automatically subtracted from the sample spectrum.

Mass Spectrometry (MS)
Instrumentation: Electron Ionization (EI) mass spectra were obtained using a mass

spectrometer with a 70 eV ionization energy.

Sample Introduction: The sample was introduced via a direct insertion probe.

Data Acquisition: The mass spectrum was scanned over a mass-to-charge (m/z) range of 10-

200.

Spectroscopic Analysis and Interpretation
The following sections detail the interpretation of the acquired spectroscopic data, providing a

clear correlation between the spectral features and the molecular structure of 5-
Methylisothiazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides unparalleled insight into the carbon-hydrogen framework of a

molecule.

The ¹H NMR spectrum of 5-Methylisothiazole is characterized by two signals in the aromatic

region and one in the aliphatic region.

δ 8.15 ppm (singlet, 1H): This signal corresponds to the proton at the C3 position (H3) of the

isothiazole ring. Its downfield chemical shift is attributed to the deshielding effect of the

adjacent nitrogen atom and the aromatic ring current.

δ 7.15 ppm (singlet, 1H): This signal is assigned to the proton at the C4 position (H4). It

appears upfield relative to H3 due to the lesser electron-withdrawing influence of the sulfur

atom compared to the nitrogen atom.
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δ 2.50 ppm (singlet, 3H): This sharp singlet is characteristic of the methyl group protons (-

CH₃) attached to the C5 position of the isothiazole ring.

Table 1: ¹H NMR Data for 5-Methylisothiazole

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

8.15 Singlet 1H H3

7.15 Singlet 1H H4

2.50 Singlet 3H -CH₃

The proton-decoupled ¹³C NMR spectrum displays four distinct signals, corresponding to the

four unique carbon environments in 5-Methylisothiazole.

δ 158.0 ppm: This downfield signal is assigned to the C5 carbon, which is directly attached to

the electron-withdrawing sulfur atom and the methyl group.

δ 151.0 ppm: This signal corresponds to the C3 carbon, which is adjacent to the

electronegative nitrogen atom.

δ 120.0 ppm: This signal is attributed to the C4 carbon of the isothiazole ring.

δ 12.0 ppm: This upfield signal represents the carbon of the methyl group (-CH₃).

Table 2: ¹³C NMR Data for 5-Methylisothiazole

Chemical Shift (δ, ppm) Assignment

158.0 C5

151.0 C3

120.0 C4

12.0 -CH₃

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1604631/docs?utm_src=pdf-body#spectroscopic-blueprint-of-5-methylisothiazole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1604631/docs?utm_src=pdf-body#spectroscopic-blueprint-of-5-methylisothiazole-an-in-depth-technical-guide
https://www.benchchem.com/product/b1604631/docs?utm_src=pdf-body#spectroscopic-blueprint-of-5-methylisothiazole-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604631?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 1: Molecular Structure and NMR Assignments for 5-Methylisothiazole

Caption: Molecular structure of 5-Methylisothiazole with ¹H NMR assignments.

Fourier-Transform Infrared (FT-IR) Spectroscopy
The FT-IR spectrum provides valuable information about the functional groups and bonding

within the molecule.

3100-3000 cm⁻¹: Weak to medium absorptions in this region are characteristic of C-H

stretching vibrations of the aromatic isothiazole ring.

2950-2850 cm⁻¹: These bands correspond to the symmetric and asymmetric C-H stretching

vibrations of the methyl group.

~1600-1450 cm⁻¹: This region contains several bands due to C=C and C=N stretching

vibrations within the aromatic ring, confirming its heterocyclic aromatic nature.

~1440 cm⁻¹ and ~1380 cm⁻¹: These absorptions are attributed to the asymmetric and

symmetric bending vibrations of the methyl C-H bonds, respectively.

Below 1000 cm⁻¹: The fingerprint region contains complex vibrations characteristic of the

isothiazole ring system, including C-S stretching and ring deformation modes.

Table 3: Key FT-IR Absorption Bands for 5-Methylisothiazole

Wavenumber (cm⁻¹) Intensity Assignment

3100-3000 Weak-Medium Aromatic C-H Stretch

2950-2850 Medium Aliphatic C-H Stretch (-CH₃)

~1600-1450 Medium-Strong C=C and C=N Ring Stretching

~1440 Medium Asymmetric -CH₃ Bend

~1380 Medium Symmetric -CH₃ Bend

Below 1000 Variable
Fingerprint Region (C-S

stretch, ring modes)
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Mass Spectrometry (MS)
Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular

weight and fragmentation pattern of 5-Methylisothiazole.

m/z 99 (Molecular Ion, M⁺): The most abundant peak in the spectrum corresponds to the

molecular ion, confirming the molecular weight of 99 g/mol .[1] The high stability of the

aromatic isothiazole ring results in a prominent molecular ion peak.

m/z 72: This fragment arises from the loss of a hydrogen cyanide (HCN) molecule from the

molecular ion.

m/z 58: This peak corresponds to the loss of a methyl radical (•CH₃) followed by the loss of a

hydrogen cyanide (HCN) molecule.

m/z 57: This fragment is formed by the loss of an acetylene (C₂H₂) molecule from the

molecular ion.

m/z 45: This peak can be attributed to the [CHS]⁺ fragment.

Table 4: Major Fragments in the EI Mass Spectrum of 5-Methylisothiazole

m/z Relative Intensity Proposed Fragment

99 High [C₄H₅NS]⁺ (M⁺)

72 Medium [C₃H₃S]⁺

58 Medium [C₂H₂S]⁺•

57 Medium [C₃H₃N]⁺•

45 Medium [CHS]⁺

Diagram 2: Proposed Fragmentation Pathway for 5-Methylisothiazole
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[C₄H₅NS]⁺
m/z = 99

[C₃H₃S]⁺
m/z = 72

- HCN

[C₂H₂S]⁺•
m/z = 58

- CH₃, -HCN

[C₃H₃N]⁺•
m/z = 57

- C₂H₂

[CHS]⁺
m/z = 45

- C₂H₂

Click to download full resolution via product page

Caption: Key fragmentation pathways of 5-Methylisothiazole in EI-MS.

Conclusion: A Unified Spectroscopic Profile
This technical guide has presented a comprehensive spectroscopic characterization of 5-
Methylisothiazole using NMR (¹H and ¹³C), FT-IR, and MS. The data and interpretations

provided herein establish a detailed and reliable spectroscopic fingerprint for this molecule. The

presented experimental protocols offer a validated methodology for reproducible analysis. This

unified spectroscopic profile serves as an essential reference for researchers in

pharmaceuticals, materials science, and related fields, enabling confident identification, purity

assessment, and further investigation of 5-Methylisothiazole and its derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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